2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H13ClN2O2S/c17-12-5-3-11(4-6-12)15-8-13(19-21-15)9-16(20)18-10-14-2-1-7-22-14/h1-8H,9-10H2,(H,18,20)
• InChI Key: IBWHHIMUDLHKIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide, also known as CPI-455, is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of isoxazole derivatives and has been found to have a unique mechanism of action that makes it a promising candidate for further investigation.

Scientific Research Applications

Molecular Structure Analysis

Studies on compounds with similar structural features, such as chlorophenyl rings and acetamide groups, often focus on their molecular geometry and intermolecular interactions. For instance, research on N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamides has revealed how various intermolecular interactions, including hydrogen bonds and π interactions, contribute to the formation of 3-D molecular arrays, highlighting the importance of these structural features in determining the compound's physical and chemical properties (Boechat et al., 2011).

Antitumor and Anticancer Potential

Compounds bearing acetamide groups and heterocyclic rings have been studied for their antitumor and anticancer activities. For example, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have been screened for potential antitumor activity against human tumor cell lines, indicating the potential of these structural motifs to act as pharmacophores in anticancer drug development (Yurttaş et al., 2015).

Antimicrobial Activity

The synthesis of novel thiazolidinone and acetidinone derivatives, including chlorophenyl and acetamide functionalities, has been explored for antimicrobial applications. These studies highlight the compound's potential in addressing microbial resistance through novel structural adaptations (Mistry et al., 2009).

Corrosion Inhibition

Research into acetamide derivatives with long alkyl side chains has demonstrated their efficacy as corrosion inhibitors. This application is crucial in industrial settings, where the prevention of metal degradation can significantly impact maintenance costs and equipment longevity (Yıldırım & Cetin, 2008).

Nonlinear Optical Properties

Investigations into the nonlinear optical properties of crystalline structures containing acetamide groups underscore the potential of such compounds in developing new materials for photonic devices and optical applications. These studies offer insights into how the structural elements of acetamides influence their optical behaviors (Castro et al., 2017).